4-bromo-2-{(E)-[(2,5-dimethoxybenzyl)imino]methyl}phenol

• IUPAC Name: 4-bromo-2-[(2,5-dimethoxyphenyl)methyliminomethyl]phenol
• InChI: InChI=1S/C16H16BrNO3/c1-20-14-4-6-16(21-2)12(8-14)10-18-9-11-7-13(17)3-5-15(11)19/h3-9,19H,10H2,1-2H3
• InChI Key: IZJMJWQQAQKPSO-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)OC)CN=CC2=C(C=CC(=C2)Br)O
• Molecular Formula: C16H16BrNO3
• Molecular Weight: 350.21 g/mol

Description

4-bromo-2-{(E)-[(2,5-dimethoxybenzyl)imino]methyl}phenol is an organic compound belonging to the phenol family. It is a white crystalline solid that is soluble in organic solvents such as ethanol and methanol. It has been used in a variety of scientific research applications, including as a catalyst for chemical reactions, as a reagent for organic synthesis, and as a fluorescent dye for biological imaging.

Scientific Research Applications

Environmental Science and Toxicology

Research on bromophenols like 2,4,6-tribromophenol highlights their environmental presence and potential toxicological effects. These compounds are found in various environmental matrices due to their use in industrial applications and natural occurrence. Studies have focused on their concentrations in the environment, toxicokinetics, and toxicodynamics, emphasizing the need for further understanding of their environmental impact and human exposure risks (Koch & Sures, 2018).

Pharmacology and Toxicology of Hallucinogens

Investigations into the pharmacology and toxicology of N-benzylphenethylamine hallucinogens, which share structural similarities with the mentioned bromophenol compound, reveal their high affinity for the 5-HT2A receptor and potent hallucinogenic effects. These studies underline the potential health risks associated with exposure to such compounds, including toxicity and the occurrence of severe adverse effects (Halberstadt, 2017).

Molecular and Functional Imaging in Drug Research

Research on the binding properties and effects of psychedelic drugs, including compounds with structural similarities to bromophenols, contributes to understanding their action mechanisms and potential therapeutic applications. Molecular and functional imaging studies offer insights into their interaction with brain receptors and effects on cerebral metabolism, informing the development of treatments for psychiatric disorders (Cumming et al., 2021).

Antioxidant Research

Studies on synthetic phenolic antioxidants, including bromophenols, focus on their environmental occurrence, human exposure, and potential health effects. These compounds, used widely in industrial applications, have been found in various environmental matrices and human tissues, raising concerns about their safety and prompting calls for further research into their toxicity and effects on human health (Liu & Mabury, 2020).